Cas no 13313-91-2 (Acetic acid,2,2,2-trichloro-, propyl ester)

13313-91-2 structure

Product Name:Acetic acid,2,2,2-trichloro-, propyl ester

CAS No:13313-91-2

MF:C₅H₇Cl₃O₂

MW:205.46687912941

CID:178112

PubChem ID:139430

Update Time:2025-04-19

Acetic acid,2,2,2-trichloro-, propyl ester Chemical and Physical Properties

- Acetic acid,2,2,2-trichloro-, propyl ester
- n-Propyl trichloroacetate
- propyl 2,2,2-trichloroacetate
- Acetic acid, trichloro-, propyl ester
- Propyl trichloroacetate
- Trichloroacetic acid propyl ester
- Propyltrichloracetat
- QWWBZHDIGCDTLY-UHFFFAOYSA-N
- NSC50958
- NSC-50958
- 13313-91-2
- trichloro-acetic acid propyl ester
- NSC 50958
- DTXSID70157974
- AKOS024390946
- Trichloroacetic acid, propyl ester
- SCHEMBL8746450
- Inchi： 1S/C5H7Cl3O2/c1-2-3-10-4(9)5(6,7)8/h2-3H2,1H3
- InChI Key： QWWBZHDIGCDTLY-UHFFFAOYSA-N
- SMILES： ClC(C(=O)OCCC)(Cl)Cl

1. 369. Physical properties and chemical constitution. Part XXIII. Miscellaneous compounds. Investigation of the so-called co-ordinate or dative link in esters of oxy-acids and in nitro-paraffins by molecular refractivity determinations. atomic, structural, and group parachors and refractivities

Arthur I. Vogel J. Chem. Soc. 1948 1833
2. 19. The physical properties of some aliphatic compounds

S. A. Mumford,J. W. C. Phillips J. Chem. Soc. 1950 75
3. Synthesis of 3,4-bridged indoles by photocyclisation reactions. Part 2. Photocyclisation of halogenoacetyl tryptophol derivatives and α-chloro indol-3-ylalkanoate esters

Anthony L. Beck,Mark Mascal,Christopher J. Moody,William J. Coates J. Chem. Soc. Perkin Trans. 1 1992 813
4. Notes

Maxwell Gordon,John H. Weisburger,Elizabeth K. Weisburger,D. H. Marrian,G. B. Portor,W. G. H. Edwards,R. Hodges,J. K. Norymberski,P. F. Holt,B. P. Hughes J. Chem. Soc. 1954 757